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Compound of Interest

Compound Name: (S)-4-Methyloxazolidine-2,5-dione

Cat. No.: B117608

Essential Safety and Handling Guide for (S)-4-
Methyloxazolidine-2,5-dione

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (S)-4-Methyloxazolidine-2,5-dione. The following
procedures and recommendations are designed to ensure safe handling, use, and disposal of
this compound, minimizing risks and promoting a secure laboratory environment.

(S)-4-Methyloxazolidine-2,5-dione, also known as L-Alanine N-carboxyanhydride (L-Ala-
NCA), is a chiral organic reagent widely used in the synthesis of polypeptides and other
complex biological molecules.[1] While invaluable in pharmaceutical research, it is crucial to
handle this compound with appropriate safety precautions due to its potential hazards.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-4-Methyloxazolidine-2,5-dione is classified as an irritant.[2] It can cause skin irritation,
serious eye irritation, and may lead to respiratory irritation.[2] Adherence to proper PPE
protocols is mandatory to mitigate these risks.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

GHS Hazard Statements

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

H319: Causes serious eye

irritation.[2]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Handle
with gloves (inspect prior to

use).

H315: Causes skin irritation.[2]

Respiratory Protection

For nuisance exposures: Type
P95 (US) or Type P1 (EU EN
143) particle respirator. For
higher level protection: Type
OV/AG/P99 (US) or Type
ABEK-P2 (EU EN 143)
respirator cartridges. Use
respirators and components
tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).

H335: May cause respiratory
irritation.[2][3]

Operational Plan: Step-by-Step Handling and

Disposal

A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.
Ensure emergency exits and risk-elimination areas are clearly identified and accessible.[4]

Have an eyewash station and safety shower readily available.
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. Donning PPE:

Before handling the compound, put on all required PPE as specified in the table above.

Gloves must be inspected for any signs of degradation or perforation before each use.

. Handling the Compound:

Avoid the formation of dust.[3]

Avoid breathing vapors, mist, or gas.[3]

Measure and dispense the chemical carefully to prevent spills.

Keep containers tightly closed when not in use.

. In Case of Exposure:

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician immediately.[3][4]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[3]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

. Storage:

Store in a cool, dry place in a tightly closed container.

Recommended storage is in an inert atmosphere, in a freezer at under -20°C.[5][6]

. Disposal:

Product should be burned in a chemical incinerator equipped with an afterburner and
scrubber.[3]
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o Offer surplus and non-recyclable solutions to a licensed disposal company.[3]
e Do not let the product enter drains.[3]
o Contaminated packaging should be disposed of in the same manner as the unused product.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow for safely handling (S)-4-Methyloxazolidine-
2,5-dione from receipt to disposal.
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Receive Chemical

Store in Freezer
(-20°C, Inert Atmosphere)

A

Preparation:
- Work in Fume Hood
- Verify Emergency Equipment

Don PPE:
- Safety Goggles
- Impervious Clothing
- Appropriate Gloves
- Respirator

Handling:
- Avoid Dust/Vapor
- Dispense Carefully

Experimental Use

Spill / Unused

Decontaminate Work Area

Dispose of Waste:
- Chemical Incineration
- Licensed Disposal Company

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling of (S)-4-Methyloxazolidine-2,5-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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